Cas no 2172077-69-7 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid
• CAS No: 2172077-69-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5937288
• PubChem ID: 165549053
• Update Time: 2025-05-20

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid
• EN300-1480183
• 2172077-69-7
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,13-11-24(30)31)28-23(29)12-15-33-16-14-27-25(32)34-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,11-17H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YQSJDSHBARVWAS-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS number 2172077-69-7, known as 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years. In this article, we delve into the structural characteristics, synthesis methods, and potential applications of this compound, while incorporating the latest advancements in the field.

Chemical Structure and Properties

The molecular structure of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid is characterized by a combination of functional groups that contribute to its versatile reactivity and stability. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, underscores its importance in biochemistry and pharmaceutical research. The Fmoc group is attached to an ethoxypropanamido moiety, which further connects to a pentanoic acid backbone with a methyl substituent. This intricate arrangement not only enhances the molecule's stability but also facilitates its role in various chemical reactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing the synthesis pathway by employing novel catalysts and reaction techniques. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the Fmoc-amino intermediate, significantly reducing reaction time while maintaining product quality. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the molecular structure and purity of the compound.

Applications in Biomedical Research

The unique properties of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid make it an invaluable tool in biomedical research. Its Fmoc group plays a critical role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis. This application has been pivotal in the development of custom peptides for drug discovery and vaccine development. Recent advancements have also explored its use in targeted drug delivery systems, leveraging its ability to interact with specific biological molecules.

Role in Materials Science

Beyond biomedical applications, this compound has found utility in materials science due to its ability to form stable complexes with metal ions. Researchers have investigated its potential as a ligand in metalloorganic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. The methyl-substituted pentanoic acid backbone contributes to the mechanical stability of these frameworks, making them suitable for industrial applications.

Environmental Considerations

In addition to its technical applications, there is growing interest in understanding the environmental impact of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid. Studies have focused on its biodegradability and toxicity profiles to assess its safety for large-scale industrial use. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, aligning with current environmental sustainability goals.

Future Directions

The future of 4-{3-2